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Compound of Interest

Compound Name: Zinc antimonide

CAS No.: 12039-35-9

Cat. No.: B077065

Get Quote

This guide provides an objective comparison of the performance of zinc antimonide (ZnSb)-

based thermoelectric materials against other common alternatives. The data presented is

sourced from experimental studies to assist researchers, scientists, and material science

professionals in evaluating their potential for thermoelectric applications. Zinc antimonides are

notable for being composed of earth-abundant elements and have demonstrated high

thermoelectric efficiency, particularly in the mid-temperature range.

Performance Metrics Overview
The efficiency of a thermoelectric material is quantified by the dimensionless figure of merit

(ZT), defined as ZT = (S²σ/κ)T, where:

S is the Seebeck coefficient (thermoelectric voltage per unit temperature).

σ is the electrical conductivity.

κ is the thermal conductivity.

T is the absolute temperature.
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A higher ZT value indicates greater conversion efficiency. The power factor (PF = S²σ) is also a

critical metric, representing the electrical performance of the material.

Quantitative Performance Data
The following tables summarize the experimentally determined thermoelectric properties of

various zinc antimonide compounds and compare them with other established thermoelectric

materials.

Table 1: Performance of Zinc Antimonide (Zn-Sb) Based Materials

Material
Composit
ion

Seebeck
Coefficie
nt (S)
(μV/K)

Electrical
Resistivit
y (ρ)
(mΩ·cm)

Thermal
Conducti
vity (κ)
(W/m·K)

Power
Factor
(PF)
(μW/cm·K
²)

Figure of
Merit (ZT)

Temperat
ure (K)

β-Zn₄Sb₃ - - 0.4 - 0.6 - 1.3 673

β-Zn₄Sb₃

(Bi-doped,

x=0.06)

- - - - 1.09 673

β-Zn₄Sb₃ +

1 vol.%

(Bi₂Te₃)₀.₂(

Sb₂Te₃)₀.₈

- - - ~13.5 1.1 648

ZnSb (Thin

Film)
284 6.6 - - ~0.64 584

β-Zn₈Sb₇ 275 15 0.60 - 0.33 400

Data sourced from references:[1][2][3][4][5][6][7]

Table 2: Performance of Alternative Thermoelectric Materials
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Material
Composit
ion

Seebeck
Coefficie
nt (S)
(μV/K)

Electrical
Resistivit
y (ρ)
(mΩ·cm)

Thermal
Conducti
vity (κ)
(W/m·K)

Power
Factor
(PF)
(μW/cm·K
²)

Figure of
Merit (ZT)

Temperat
ure (K)

SnSe

(Pristine)
- - - - ~2.6 923

Bi₂Te₃

(Thin Film)
-98.5 0.0587 - ~16.5 -

Room

Temp.

Sb₂Te₃

(Thin Film)
111 0.825 - ~14.9 -

Room

Temp.

Mg₃.₂Sb₂-

CaZn₂Sb₂

(1:1)

- - - - 0.68 773

FeSb - - - - 0.00026 473

MnSb - - - - 0.00119 473

Data sourced from references:[8][9][10]

Experimental Protocols for Thermoelectric Module
Characterization
The characterization of thermoelectric modules involves precise measurement of thermal and

electrical properties under a controlled temperature gradient.[11][12]

Objective: To determine the key performance parameters of a thermoelectric module, including

Seebeck coefficient, electrical resistance, thermal conductivity, and the resulting figure of merit

(ZT).

Apparatus and Components:

Heat Source: A controllable heater (e.g., ceramic heater) to apply thermal energy to the hot

side of the module.[13]
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Heat Sink: A cooling block, often water-cooled or air-cooled, to maintain a stable temperature

on the cold side.[11]

Thermoelectric Module (TEM): The device under test, placed between the heater and the

heat sink.

Temperature Sensors: Thermocouples (e.g., Type-K) are placed on the hot (Tₕ) and cold (T꜀)
surfaces of the module to measure the temperature difference (ΔT).[13]

Heat Flux Sensor: A sensor placed in the thermal path to measure the rate of heat flow (Q)

through the module.[13]

Electrical Load: A variable resistor or electronic load connected to the module's output to

measure electrical properties under different operating conditions.[11]

Measurement Instruments:

Digital Multimeter or Data Acquisition System: To measure the output voltage (V) and

current (I).

Power Analyzer: For comprehensive measurement of electrical power output.[12]

Function Generator and LCR Meter: Used to measure the internal AC electrical resistance

of the module with minimal interference from thermoelectric effects.[13]

Vacuum Chamber: The entire assembly is often housed within a vacuum chamber to

minimize convective heat losses to the environment, ensuring more accurate measurements.

[13]

Procedure:

Setup Assembly: The thermoelectric module is mounted between the heater and the heat

sink, ensuring good thermal contact using thermal interface materials. Thermocouples are

attached to the module's surfaces.

Resistance Measurement: The module's internal electrical resistance (R) is measured, often

using a low-frequency AC signal to avoid inducing significant Peltier or Seebeck effects.[13]
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Performance Measurement:

A stable temperature (T꜀) is established on the cold side using the heat sink.

The heater is activated to create a temperature difference (ΔT) across the module.

For various ΔT values, the open-circuit voltage (Vₒ꜀) and the voltage (V) and current (I)

across a range of electrical loads are measured.

Data Calculation:

Seebeck Coefficient (S): Calculated from the slope of the Vₒ꜀ versus ΔT plot (S =

dVₒ꜀/dΔT).

Power Output (P): Calculated as P = V × I. The maximum power point (MPP) is identified

for each ΔT.[12]

Thermal Conductivity (K): Determined by measuring the heat flow (Q) through the device

and the cross-sectional area, using Fourier's law of heat conduction.

Figure of Merit (ZT): Calculated using the measured values of S, R (converted to resistivity

ρ), and K (converted to conductivity κ).

Visualizations
The following diagram illustrates the standard workflow for characterizing the performance of a

thermoelectric generator (TEG) module.
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Caption: Experimental workflow for thermoelectric module characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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